Cas no 438-59-5 (Desmethyl Cyclobenzaprine Hydrochloride)

Desmethyl Cyclobenzaprine Hydrochloride structure
438-59-5 structure
Product Name:Desmethyl Cyclobenzaprine Hydrochloride
CAS No:438-59-5
MF:C19H20ClN
MW:297.821804046631
CID:329265
PubChem ID:329798646
Update Time:2025-04-19

Desmethyl Cyclobenzaprine Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-Propanamine,3-(5H-dibenzo[a,d]cyclohepten-5-ylidene)-N-methyl-, hydrochloride (1:1)
    • N-Desmethylcyclobenzaprine hydrochloride solution
    • 10,11-Thelda-nortriptyline hydrochloride
    • 3-(5H-dibenzo[a,d]cyclohepten-5-ylidene)propyl(methyl)ammonium chloride
    • Einecs 207-118-3
    • N 7068 Hydrochloride
    • Ro 4-6011
    • Desmethyl Cyclobenzaprine Hydrochloride
    • 3-(5H-Dibenzo[a,d]cyclohepten-5-ylidene)-N-methyl-1-propanamine hydrochloride
    • N-Desmethylcyclobenzaprine hydrochloride
    • Norproheptatriene hydrochloride
    • 10,11-Didehydronortriptyline hydrochloride
    • 3-(5H-Dibenzo[a,d][7]annulen-5-ylidene)-N-methylpropan-1-amine--hydrogen chloride (1/1)
    • 3-(5H-Dibenzo[a,d][7]annulen-5-ylidene)-N-methylpropan-1-amine Hydrochloride (Norcyclobenzaprine Hydrochloride)
    • N-methyl-3-(2-tricyclo[9.4.0.03,8]pentadeca-1(15),3,5,7,9,11,13-heptaenylidene)propan-1-amine;hydrochloride
    • 3-(5H-Dibenzo(a,d)cyclohepten-5-ylidene)propyl(methyl)ammonium chloride
    • Desmethylcyclobenzaprine hydrochloride
    • DTXSID70963118
    • AKOS030242111
    • 5H-Dibenzo(a,d)cycloheptene-delta(sup 5),gamma-propylamine, N-methyl-, hydrochloride
    • Desmethylcyclobenzaprine HCl
    • 1-Propanamine, 3-(5H-dibenzo(a,d)cyclohepten-5-ylidene)-N-methyl-, hydrochloride
    • 3-(5H-Dibenzo[a,d]cyclohepten-5-ylidene)-N-methyl-1-propanamin HCl
    • N-Desmethylcyclobenzaprine Hydrochloride (Norcyclobenzaprine Hydrochloride) 1.0 mg/ml in Methanol (as free base)
    • 1-Propanamine,3-(5H-dibenzo[a,d]cyclohepten-5-ylidene)-N-methyl-,hydrochloride (1:1)
    • 3-(5H-Dibenzo[a,d][7]annulen-5-ylidene)-N-methylpropan-1-amine hydrochloride
    • 438-59-5
    • UZMPCPFDZYTEJG-UHFFFAOYSA-N
    • 3-(5H-Dibenzo[a,d]cyclohepten-5-ylidene)-N-methyl-1-propanamin hydrochloride
    • MDL: MFCD01731061
    • Inchi: 1S/C19H19N.ClH/c1-20-14-6-11-19-17-9-4-2-7-15(17)12-13-16-8-3-5-10-18(16)19;/h2-5,7-13,20H,6,14H2,1H3;1H
    • InChI Key: UZMPCPFDZYTEJG-UHFFFAOYSA-N
    • SMILES: Cl.N(C)CC/C=C1/C2C=CC=CC=2C=CC2C=CC=CC/1=2

Computed Properties

  • Exact Mass: 297.12800
  • Monoisotopic Mass: 297.128
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 340
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12A^2

Experimental Properties

  • Melting Point: 210-212 ºC (ethanol ethyl acetate )
  • Boiling Point: 412.3°Cat760mmHg
  • Flash Point: Degrees Fahrenheit:48.2°F
    Degrees Celsius:9°C
  • PSA: 16.61000
  • LogP: 0.18940
  • Color/Form: 1.0 mg/mL in methanol (as free base)

Desmethyl Cyclobenzaprine Hydrochloride Security Information

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